4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-hydroxybutanamide

• IUPAC Name: 4-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-hydroxybutanamide
• InChI: InChI=1S/C9H14N4O4/c1-6-9(13(16)17)7(2)12(10-6)5-3-4-8(14)11-15/h15H,3-5H2,1-2H3,(H,11,14)
• InChI Key: HAEHBFCGQZRJNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCCC(=O)NO)C)[N+](=O)[O-]
• Molecular Formula: C9H14N4O4
• Molecular Weight: 242.23 g/mol

Description

4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-hydroxybutanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DMNQHB and is synthesized using a multi-step process.

Mechanism of Action

DMNQHB works by inhibiting the activity of the transcription factor NF-κB, which is involved in the production of pro-inflammatory cytokines and the regulation of cell growth and apoptosis. By inhibiting NF-κB activity, DMNQHB can reduce inflammation and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
DMNQHB has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. DMNQHB has also been shown to induce apoptosis in cancer cells, which can lead to the inhibition of tumor growth. Additionally, DMNQHB has been found to have antioxidant properties, which can help protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

DMNQHB has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of purity. DMNQHB has also been shown to be stable under a variety of conditions, which makes it suitable for use in a wide range of experiments. However, there are some limitations to the use of DMNQHB in lab experiments. It can be toxic at high concentrations, and its effects can be influenced by other factors, such as the presence of other compounds or changes in pH.

Future Directions

There are several future directions for research on DMNQHB. One area of research could focus on the development of new synthesis methods to improve the yield and purity of DMNQHB. Another area of research could focus on the potential therapeutic applications of DMNQHB, such as its use in the treatment of inflammatory diseases and cancer. Additionally, further studies could investigate the mechanism of action of DMNQHB and its effects on different cell types and tissues.

Scientific Research Applications

DMNQHB has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and anti-cancer properties. DMNQHB has been shown to inhibit the production of pro-inflammatory cytokines, which can reduce inflammation in the body. It has also been found to induce apoptosis in cancer cells, which can lead to the inhibition of tumor growth.